Cas no 866872-29-9 (N-(3-chloro-4-methylphenyl)-1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-(3-chloro-4-methylphenyl)-1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 866872-29-9
• MF: C₁₉H₁₉ClN₄O
• MW: 354.833362817764
• CID: 6302496
• PubChem ID: 2150304
• Update Time: 2025-06-13

N-(3-chloro-4-methylphenyl)-1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-methylphenyl)-1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• 866872-29-9
• N-(3-chloro-4-methylphenyl)-1-(3,4-dimethylphenyl)-5-methyltriazole-4-carboxamide
• F1607-0312
• AKOS001885335

• Inchi： 1S/C19H19ClN4O/c1-11-6-8-16(9-13(11)3)24-14(4)18(22-23-24)19(25)21-15-7-5-12(2)17(20)10-15/h5-10H,1-4H3,(H,21,25)
• InChI Key： HGRGMTLSRYDTDX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C)NC(C1=C(C)N(C2=CC=C(C)C(C)=C2)N=N1)=O

Computed Properties

• Exact Mass: 354.1247389g/mol
• Monoisotopic Mass: 354.1247389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 59.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-chloro-4-methylphenyl)-1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of N-(3-chloro-4-methylphenyl)-1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 866872-29-9)

The compound N-(3-chloro-4-methylphenyl)-1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide, identified by its CAS No. 866872-29-9, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a 1,2,3-triazole core and substituted phenyl rings, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive agent, given the increasing demand for novel compounds in drug discovery and crop protection.

One of the key reasons for the growing interest in N-(3-chloro-4-methylphenyl)-1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide is its structural similarity to other triazole-based compounds known for their efficacy in medicinal chemistry. The 1,2,3-triazole moiety is a versatile scaffold, often associated with antimicrobial, antifungal, and anti-inflammatory properties. This has led to a surge in searches for "triazole derivatives in drug development" and "CAS 866872-29-9 applications" across scientific databases and AI-driven platforms.

In the context of current trends, the compound aligns with the broader exploration of heterocyclic compounds in sustainable agriculture. With the global push toward reducing synthetic pesticide use, researchers are investigating N-(3-chloro-4-methylphenyl)-1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide as a potential eco-friendly alternative. Its mode of action, which may involve disrupting pathogen metabolism, is a hot topic in forums discussing "green agrochemicals" and "low-toxicity crop protectants."

From a synthetic chemistry perspective, the preparation of CAS No. 866872-29-9 involves multi-step organic reactions, including click chemistry methodologies. The compound's synthesis is often highlighted in academic papers focusing on "efficient triazole synthesis" and "carboxamide functionalization." These keywords are frequently searched by chemists aiming to optimize yield and purity, reflecting the compound's relevance in modern laboratory workflows.

The physicochemical properties of N-(3-chloro-4-methylphenyl)-1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide, such as solubility, stability, and melting point, are critical for its formulation in end-use products. Recent studies have explored its compatibility with various carriers and solvents, addressing common queries like "solubility of triazole carboxamides" and "thermal stability of CAS 866872-29-9." These investigations are essential for industries seeking to integrate the compound into scalable applications.

Looking ahead, the potential of CAS No. 866872-29-9 extends to material science, where its molecular architecture could contribute to advanced polymers or coatings. The compound's aromatic and heterocyclic components are being studied for their ability to enhance material durability and functionality. This interdisciplinary appeal has sparked searches for "triazole-based materials" and "innovative uses of 1,2,3-triazoles," further solidifying its importance in scientific discourse.

In summary, N-(3-chloro-4-methylphenyl)-1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide represents a multifaceted compound with applications spanning pharmaceuticals, agriculture, and materials. Its CAS No. 866872-29-9 serves as a gateway to a wealth of research opportunities, driven by the compound's adaptability and the scientific community's focus on sustainable, high-performance solutions. As interest in triazole chemistry continues to rise, this compound is poised to remain at the forefront of innovation.